Cas no 612505-52-9 (Propanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-)
612505-52-9 structure
Product Name:Propanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-
CAS No:612505-52-9
MF:C12H13N3O3
MW:247.249922513962
CID:1627817
Update Time:2024-09-12
Propanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Propanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-
- Propanamide, N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-
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- Inchi: 1S/C12H13N3O3/c1-2-9(16)15-10-11(17)13-7-5-3-4-6-8(7)14-12(10)18/h3-6,10H,2H2,1H3,(H,13,17)(H,14,18)(H,15,16)
- InChI Key: CVAKQIICHIJNII-UHFFFAOYSA-N
- SMILES: C(NC1C(=O)NC2=CC=CC=C2NC1=O)(=O)CC
Computed Properties
- Exact Mass: 247.09579
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 631.6±55.0 °C(Predicted)
- PSA: 87.3
- pka: 7.62±0.20(Predicted)
Propanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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